2-(2-Ethylphenyl)pyrrolidine

• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 2-(2-ethylphenyl)pyrrolidine
• InChI: InChI=1S/C12H17N/c1-2-10-6-3-4-7-11(10)12-8-5-9-13-12/h3-4,6-7,12-13H,2,5,8-9H2,1H3
• InChI Key: OWKZAKNNZQZKDM-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1C2CCCN2

Description

2-(2-Ethylphenyl)pyrrolidine is a pyrrolidine derivative featuring a pyrrolidine ring (a five-membered amine) substituted at the 2-position with a 2-ethylphenyl group. This compound belongs to the broader class of arylpyrrolidines, which are notable for their structural versatility and applications in medicinal chemistry, catalysis, and materials science. The ethyl substituent on the phenyl ring introduces steric and electronic effects that influence its physicochemical properties and biological interactions .

Comparison with Similar Compounds

Structural Analysis

• Trans-configuration preference : Analogous compounds like 3,4-bis[2-(hydroxymethyl)pyrrolidine] exhibit trans configurations for bulky substituents .

Comparison with Analogous Compounds

Structural and Functional Analogues

Compound	Substituents	Key Features
2-(2-Ethylphenyl)pyrrolidine	2-ethylphenyl at C2 of pyrrolidine	Steric bulk from ethyl enhances lipophilicity; potential for π-π interactions
2-(2-Fluorophenyl)pyrrolidine (CAS 72216-04-7)	2-fluorophenyl at C2	Fluorine increases electronegativity, enhancing hydrogen bonding and metabolic stability
2-(Hydroxymethyl)pyrrolidine (CAS 498-63-5)	hydroxymethyl at C2	Polar group improves solubility; used in RNA polymerase inhibitors and dyes
1-(1-Phenylcyclohexyl)pyrrolidine	phenylcyclohexyl at C1	Extended hydrophobic domain; studied for self-administration in animal models

Physicochemical Properties

Property	2-(2-Ethylphenyl)pyrrolidine	2-(2-Fluorophenyl)pyrrolidine	2-(Hydroxymethyl)pyrrolidine
Molecular weight (g/mol)	~203.3 (estimated)	195.2 (calculated)	101.1
LogP (lipophilicity)	~3.5 (high)	~2.8	~0.5 (low)
Solubility	Low in water	Moderate in polar solvents	High in water

• The ethyl group in 2-(2-Ethylphenyl)pyrrolidine significantly increases lipophilicity compared to polar derivatives like 2-(hydroxymethyl)pyrrolidine, impacting bioavailability and membrane permeability .